Ethyl 2-(3-fluorophenyl)benzo[d]oxazole-5-carboxylate

• Molecular Formula: C16H12FNO3
• Molecular Weight: 285.27 g/mol
• IUPAC Name: ethyl 2-(3-fluorophenyl)-1,3-benzoxazole-5-carboxylate
• InChI: InChI=1S/C16H12FNO3/c1-2-20-16(19)11-6-7-14-13(9-11)18-15(21-14)10-4-3-5-12(17)8-10/h3-9H,2H2,1H3
• InChI Key: RROIKAKWCOIROX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)OC(=N2)C3=CC(=CC=C3)F

Description

Ethyl 2-(3-fluorophenyl)benzo[d]oxazole-5-carboxylate is a heterocyclic compound that belongs to the benzoxazole family This compound is characterized by the presence of a benzoxazole ring fused with a fluorophenyl group and an ethyl ester group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 2-(3-fluorophenyl)benzo[d]oxazole-5-carboxylate typically involves the reaction of 3-fluoroaniline with ethyl 2-bromo-5-formylbenzoate under basic conditions. The reaction proceeds through a nucleophilic aromatic substitution mechanism, followed by cyclization to form the benzoxazole ring. The reaction conditions often include the use of a base such as potassium carbonate and a solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

Ethyl 2-(3-fluorophenyl)benzo[d]oxazole-5-carboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic and electrophilic substitution reactions can occur, particularly at the fluorophenyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like N-bromosuccinimide for bromination.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

Ethyl 2-(3-fluorophenyl)benzo[d]oxazole-5-carboxylate has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Ethyl 2-(3-fluorophenyl)benzo[d]oxazole-5-carboxylate involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

Benzoxazole Derivatives: Compounds like 2-(4-fluorophenyl)benzoxazole and 2-(3-chlorophenyl)benzoxazole share structural similarities.

Oxazole Derivatives: Compounds such as 2-(3-fluorophenyl)oxazole and 2-(4-chlorophenyl)oxazole.

Uniqueness

Ethyl 2-(3-fluorophenyl)benzo[d]oxazole-5-carboxylate is unique due to the presence of the ethyl ester group and the specific positioning of the fluorophenyl group.